BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Suppliers of High-Purity 2-
Pentadecanone: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Pentadecanone

Cat. No.: B165419

For researchers, scientists, and drug development professionals, sourcing high-purity reagents
is a critical first step in ensuring the validity and reproducibility of experimental results. This
technical guide provides an in-depth overview of commercial suppliers offering high-purity 2-
Pentadecanone for research applications, complete with comparative data, experimental
methodologies, and relevant biochemical pathway information.

High-Purity 2-Pentadecanone Supplier and
Specification Overview

2-Pentadecanone (CAS No. 2345-28-0), also known as methyl tridecyl ketone, is a saturated
fatty ketone with applications in flavor and fragrance research, as well as in the study of
chemical ecology and as an analytical standard. Several reputable chemical suppliers offer this
compound in various grades of purity. The following table summarizes the specifications of 2-
Pentadecanone available from prominent commercial suppliers.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b165419?utm_src=pdf-interest
https://www.benchchem.com/product/b165419?utm_src=pdf-body
https://www.benchchem.com/product/b165419?utm_src=pdf-body
https://www.benchchem.com/product/b165419?utm_src=pdf-body
https://www.benchchem.com/product/b165419?utm_src=pdf-body
https://www.benchchem.com/product/b165419?utm_src=pdf-body
https://www.benchchem.com/product/b165419?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Purity

. Product - Physical Additional
Supplier Specificatio Grade
Number Form Notes
n
Sigma- Kosher and
) Food Grade )
Aldrich W372404 >98% (FG) Solid Halal
(Merck) certified.[1]
Analytical )
47339 =98.0% (GC) Solid
Standard
Thermo
S ) Formerly Alfa
Scientific L09347 97% Solid
) Aesar.[2]
Chemicals
AC42600025 _
0 >96.0% (GC) Solid
White to
TCI (Tokyo )
_ Almost white
Chemical P1063 >95.0% (GC)
powder to
Industry)
crystal
Santa Cruz
. ) For research
Biotechnolog sc-228791 Solid
use only.
y
MedChemEx ) For research
HY-W016482  >98% Solid
press use only.

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)

Analysis of 2-Pentadecanone in Biological Samples
(Headspace Analysis)

This protocol is a general guideline for the analysis of 2-Pentadecanone from the headspace

of biological samples, such as cell cultures, and can be adapted based on the specific matrix

and instrumentation.
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. Sample Preparation:
Grow cell cultures in sealed headspace vials containing the appropriate growth medium.

Incubate the vials under desired experimental conditions (e.g., specific time points, treatment
with test compounds).

For analysis, transfer the headspace vials to a heated incubator connected to the GC-MS
autosampler.

. Solid-Phase Microextraction (SPME):

Equilibrate the sample vial at a specific temperature (e.g., 30°C) to allow volatile compounds
to partition into the headspace.

Expose a pre-conditioned SPME fiber (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane
- DVB/CAR/PDMS) to the headspace for a defined period (e.g., 45 minutes) to adsorb the
volatile organic compounds (VOCSs).[3]

. GC-MS Analysis:

Injection: Thermally desorb the analytes from the SPME fiber in the heated GC inlet (e.g.,
250°C) in splitless mode to ensure the transfer of all analytes to the column.[3]

Gas Chromatograph (GC):
o Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).[3]

o Column: A non-polar or mid-polar capillary column (e.g., Rxi-624Sil MS, 30 m x 0.25 mm
ID x 1.4 um film thickness) is suitable for separating a broad range of VOCs.[4]

o Oven Temperature Program:
» |nitial temperature: 40°C, hold for 3-5 minutes.[3][4]
» Ramp to 120°C at 8°C/min.[3]

= Ramp to 260°C at 35°C/min and hold for 3-5 minutes.[3][4]
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» Mass Spectrometer (MS):

o lonization: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 50 to 400.[3]

o Temperatures: MS transfer line at 250°C and ion source at 200°C.[3][4]
d. Data Analysis:

 Identify 2-Pentadecanone by comparing its mass spectrum and retention time with that of a
pure standard.

¢ Quantify the compound using an internal standard or by constructing a calibration curve with
known concentrations of the standard.

Analysis of 2-Pentadecanone in Food Matrices by GC-
MS

This protocol provides a general framework for the extraction and analysis of 2-
Pentadecanone from a food matrix.

a. Sample Preparation (QUEChERS-based Extraction):

 Homogenize a known weight of the food sample.

e Add a suitable solvent (e.g., acetonitrile) and an internal standard.

¢ Add a salt mixture (e.g., magnesium sulfate, sodium chloride) to induce phase separation.
o Centrifuge the sample to separate the organic layer.

o Clean up the extract using dispersive solid-phase extraction (d-SPE) with appropriate
sorbents to remove interfering matrix components.

b. GC-MS Analysis:

« Injection: Inject a small volume (e.g., 1 yL) of the final extract into the GC-MS system.
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e GC and MS conditions: Follow a similar setup as described in the headspace analysis
protocol, with potential modifications to the oven temperature program to optimize the

separation of analytes from the specific food matrix.

Signaling Pathways and Logical Relationships
Biosynthesis of 2-Pentadecanone via Fatty Acid
Metabolism

Research suggests that 2-Pentadecanone is related to fatty acid synthesis.[5] The following
diagram illustrates a plausible biosynthetic pathway, where fatty acids undergo chain
elongation and subsequent modifications to produce 2-ketones. This process is a variation of
the more broadly understood ketogenesis pathway, which produces ketone bodies as an

alternative energy source.[6][7][8]
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Caption: Biosynthesis of 2-Pentadecanone from Fatty Acyl-CoA.

Experimental Workflow for GC-MS Analysis

The logical flow of a typical GC-MS experiment for the analysis of 2-Pentadecanone is
depicted in the following diagram.
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Caption: General workflow for GC-MS analysis of 2-Pentadecanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers of High-Purity 2-Pentadecanone:
A Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165419#commercial-suppliers-of-high-purity-2-
pentadecanone-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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